Cas no 2355724-10-4 (5-bromo-2-ethynyl-3-fluoropyridine)

5-Bromo-2-ethynyl-3-fluoropyridine is a versatile heterocyclic compound featuring a pyridine core substituted with bromine at the 5-position, an ethynyl group at the 2-position, and fluorine at the 3-position. This structure combines halogen reactivity, alkyne functionality, and fluorine-induced electronic effects, making it valuable in pharmaceutical and agrochemical synthesis. The bromine atom facilitates cross-coupling reactions (e.g., Suzuki, Stille), while the ethynyl group enables click chemistry (e.g., Huisgen cycloaddition) or further functionalization. The fluorine enhances metabolic stability and lipophilicity, beneficial in drug design. Its high purity (>97%) and well-defined reactivity profile support precise derivatization for building blocks in medicinal chemistry, material science, and ligand development.
5-bromo-2-ethynyl-3-fluoropyridine structure
2355724-10-4 structure
Product Name:5-bromo-2-ethynyl-3-fluoropyridine
CAS No:2355724-10-4
MF:C7H3BrFN
MW:200.00782418251
CID:6545481
Update Time:2025-07-02

5-bromo-2-ethynyl-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-ethynyl-3-fluoropyridine
    • Pyridine, 5-bromo-2-ethynyl-3-fluoro-
    • Inchi: 1S/C7H3BrFN/c1-2-7-6(9)3-5(8)4-10-7/h1,3-4H
    • InChI Key: SKWSVOGEFMKYEH-UHFFFAOYSA-N
    • SMILES: C1(C#C)=NC=C(Br)C=C1F

Experimental Properties

  • Density: 1.68±0.1 g/cm3(Predicted)
  • Boiling Point: 198.1±40.0 °C(Predicted)
  • pka: -2.53±0.32(Predicted)

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Additional information on 5-bromo-2-ethynyl-3-fluoropyridine

Introduction to 5-bromo-2-ethynyl-3-fluoropyridine (CAS No. 2355724-10-4)

5-bromo-2-ethynyl-3-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2355724-10-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The unique structural features of 5-bromo-2-ethynyl-3-fluoropyridine, including the presence of a bromo substituent, an ethynyl group, and a fluorine atom, contribute to its reactivity and potential applications in medicinal chemistry.

The bromo and fluoropyridine moieties in this compound are particularly valuable for constructing heterocyclic frameworks, which are prevalent in many drugs due to their ability to modulate biological pathways effectively. The ethynyl group introduces a site for further functionalization, enabling the synthesis of more complex molecules with tailored pharmacological properties. These attributes make 5-bromo-2-ethynyl-3-fluoropyridine a cornerstone in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have enhanced the accessibility of 5-bromo-2-ethynyl-3-fluoropyridine, allowing for more efficient and scalable production processes. These improvements have been instrumental in accelerating the discovery and development of new compounds. For instance, transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce various functional groups onto the pyridine core, expanding the chemical space available for drug design.

In the realm of medicinal chemistry, 5-bromo-2-ethynyl-3-fluoropyridine has been explored as a key building block for small-molecule inhibitors targeting enzymes involved in cancer progression and inflammation. The fluorine atom, known for its ability to influence metabolic stability and binding affinity, plays a crucial role in enhancing the efficacy of these inhibitors. For example, fluorinated pyridines have been incorporated into kinase inhibitors, which are critical in oncology treatments. The bromo substituent further facilitates derivatization through nucleophilic aromatic substitution or metal-catalyzed coupling reactions, providing chemists with multiple avenues for structural diversification.

Moreover, the growing interest in fluorinated compounds stems from their favorable pharmacokinetic properties. Fluorine atoms can improve drug solubility, reduce metabolic degradation, and enhance binding interactions with biological targets. This has led to an increased focus on synthesizing fluorinated pyridines like 5-bromo-2-ethynyl-3-fluoropyridine, which are being investigated for their potential in treating a wide range of diseases.

One notable application of 5-bromo-2-ethynyl-3-fluoropyridine is in the development of antiviral agents. The structural motifs present in this compound can be leveraged to design molecules that interfere with viral replication cycles. Recent studies have demonstrated that pyridine derivatives can inhibit viral proteases and polymerases, making them promising candidates for antiviral therapies. The versatility of 5-bromo-2-ethynyl-3-fluoropyridine allows researchers to modify its core structure to optimize its antiviral activity while minimizing off-target effects.

The agrochemical sector has also recognized the potential of 5-bromo-2-ethynyl-3-fluoropyridine as a precursor for developing novel pesticides and herbicides. Pyridine-based compounds are widely used in agriculture due to their efficacy in protecting crops from pests and diseases. By incorporating fluorine and bromo substituents, chemists can enhance the bioactivity and environmental stability of these agrochemicals. This has led to the exploration of new formulations that offer improved performance while adhering to sustainable agricultural practices.

From a synthetic chemistry perspective, 5-bromo-2-ethynyl-3-fluoropyridine exemplifies the importance of strategic functional group placement in drug discovery. The combination of electron-withdrawing (fluoro) and electron-donating (ethyl) groups around the pyridine ring influences its reactivity and interaction with biological targets. This fine-tuning of electronic properties is essential for achieving high selectivity and potency in drug design.

The future prospects of 5-bromo-2-ethynyl-3-fluoropyridine are promising, with ongoing research focusing on expanding its utility across different therapeutic areas. Innovations in computational chemistry and high-throughput screening are expected to accelerate the identification of new applications for this compound. Additionally, advancements in green chemistry principles may lead to more sustainable synthetic routes, reducing environmental impact while maintaining high yields and purity standards.

In conclusion,5-bromo - 2 - ethynyl - 3 - fluoro pyridine (CAS No . 2355724 - 10 - 4) stands as a pivotal intermediate in modern pharmaceutical research . Its unique structural features , coupled with recent advancements in synthetic methodologies , position it as a valuable tool for developing next-generation therapeutics . As research continues to uncover new applications , this compound is poised to play an increasingly significant role in addressing global health challenges .

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